Cas no 146137-87-3 (Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core with a trifluoromethyl substituent at the 4-position and a methyl ester group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile facilitates selective modifications, supporting applications in drug discovery and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester structure
146137-87-3 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester
CAS No:146137-87-3
MF:C11H7F3O2S
MW:260.232292413712
MDL:MFCD09027107
CID:101327
PubChem ID:18526201
Update Time:2025-05-28

Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester
    • Methyl 4-(trifluoromethyl)-1-benzothiophene-2-carboxylate
    • methyl 4-(trifluoromethyl)benzo[b]thiophene-2-carboxylate
    • methyl 4-(trifluoromethyl)benzo<b>thiophene-2-carboxylate
    • 4-TRIFLUOROMETHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • Benzo[b]thiophene-2-carboxylic acid, 4-(trifluoromethyl)-, methyl ester
    • SCHEMBL13736044
    • FT-0681058
    • METHYL4-(TRIFLUOROMETHYL)-1-BENZOTHIOPHENE-2-CARBOXYLATE
    • GA-0940
    • AKOS005072561
    • 146137-87-3
    • methyl 4-(trifluoromethyl)benzothiophene-2-carboxylate
    • Methyl4-(trifluoromethyl)benzo[b]thiophene-2-carboxylate
    • A808459
    • DTXSID70594800
    • SY229499
    • CS-0446697
    • MFCD09027107
    • J-522263
    • MDL： MFCD09027107
    • Inchi： 1S/C11H7F3O2S/c1-16-10(15)9-5-6-7(11(12,13)14)3-2-4-8(6)17-9/h2-5H,1H3
    • InChI Key： YIBQKUYCGBJTHR-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC)=CC2=C1C=CC=C2C(F)(F)F

Computed Properties

  • Exact Mass: 260.01200
  • Monoisotopic Mass: 260.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.41
  • Melting Point: 81-83
  • Boiling Point: 312.4°Cat760mmHg
  • Flash Point: 142.7°C
  • PSA: 54.54000
  • LogP: 3.70670

Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzo[b]thiophene-2-carboxylicacid, 4-(trifluoromethyl)-, methyl ester Pricemore >>

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abcr
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